Cas no 1152538-73-2 ({2-Hydroxy-3-4-(trifluoromethyl)phenoxypropyl}(methyl)amine)

• Product Name: {2-Hydroxy-3-4-(trifluoromethyl)phenoxypropyl}(methyl)amine
• CAS No: 1152538-73-2
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• CID: 4572826
• PubChem ID: 43150604
• Update Time: 2025-05-19

{2-Hydroxy-3-4-(trifluoromethyl)phenoxypropyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-Hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}(methyl)amine
• 1-(methylamino)-3-[4-(trifluoromethyl)phenoxy]propan-2-ol
• 2-Propanol, 1-(methylamino)-3-[4-(trifluoromethyl)phenoxy]-
• CWB53873
• 1152538-73-2
• AKOS005204976
• EN300-51132
• G56842
• Z370711398
• {2-Hydroxy-3-4-(trifluoromethyl)phenoxypropyl}(methyl)amine

• Inchi： 1S/C11H14F3NO2/c1-15-6-9(16)7-17-10-4-2-8(3-5-10)11(12,13)14/h2-5,9,15-16H,6-7H2,1H3
• InChI Key： QOFDCMFILIISMU-UHFFFAOYSA-N
• SMILES： C(NC)C(O)COC1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 85-87 °C
• Boiling Point: 360.8±42.0 °C at 760 mmHg
• Flash Point: 245.4±31.5 °C

{2-Hydroxy-3-4-(trifluoromethyl)phenoxypropyl}(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on {2-Hydroxy-3-4-(trifluoromethyl)phenoxypropyl}(methyl)amine

Introduction to {2-Hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}(methyl)amine (CAS No. 1152538-73-2)

{2-Hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}(methyl)amine, also known by its CAS registry number 1152538-73-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group, a trifluoromethyl-substituted phenoxy group, and a methylamine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of {2-Hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}(methyl)amine involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as nucleophilic substitution, coupling reactions, and catalytic hydrogenation. The use of trifluoromethyl groups in organic synthesis has gained traction due to their ability to enhance the stability and bioavailability of molecules, which is particularly relevant in drug discovery.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The presence of the trifluoromethyl group contributes to the molecule's lipophilicity, which is crucial for crossing biological membranes and interacting with target proteins.

Recent studies have also highlighted the importance of {2-Hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}(methyl)amine in medicinal chemistry. Its structure serves as a scaffold for designing analogs with improved pharmacokinetic profiles. For instance, modifications to the phenoxy group or the hydroxyl moiety have been shown to significantly alter the compound's solubility and metabolic stability.

In addition to its pharmacological applications, this compound has found utility in materials science. Its unique combination of functional groups makes it a candidate for polymer synthesis and surface modification. The methylamine group, in particular, can act as a reactive site for cross-linking or grafting onto various substrates.

The growing interest in {2-Hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}(methyl)amine is reflected in the increasing number of research articles and patents related to its synthesis and applications. As our understanding of its properties continues to evolve, it is anticipated that this compound will play an even more pivotal role in diverse scientific domains.